3-butyl-5-(2,3-dimethoxybenzylidene)-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5Z)-3-butyl-5-[(2,3-dimethoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C16H19NO4S/c1-4-5-9-17-15(18)13(22-16(17)19)10-11-7-6-8-12(20-2)14(11)21-3/h6-8,10H,4-5,9H2,1-3H3/b13-10-
• InChI Key: XFKWJNKFKMWICX-RAXLEYEMSA-N
• Canonical SMILES: CCCCN1C(=O)C(=CC2=C(C(=CC=C2)OC)OC)SC1=O
• Isomeric SMILES: CCCCN1C(=O)/C(=C/C2=C(C(=CC=C2)OC)OC)/SC1=O
• Molecular Formula: C16H19NO4S
• Molecular Weight: 321.4 g/mol

Description

3-butyl-5-(2,3-dimethoxybenzylidene)-1,3-thiazolidine-2,4-dione, also known as DMBT, is a synthetic compound with potential applications in the field of scientific research. This compound belongs to the class of thiazolidinediones and has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 3-butyl-5-(2,3-dimethoxybenzylidene)-1,3-thiazolidine-2,4-dione is not fully understood. However, it has been suggested that it exerts its effects by modulating various signaling pathways in the body, such as the NF-κB and MAPK pathways.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been found to possess antioxidant properties, which can help protect cells from oxidative damage. It also exhibits anti-inflammatory properties, which can help reduce inflammation in the body. Additionally, this compound has been found to exhibit anti-cancer properties, making it a potential therapeutic agent for the treatment of various types of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-butyl-5-(2,3-dimethoxybenzylidene)-1,3-thiazolidine-2,4-dione in lab experiments is its potential therapeutic applications. Additionally, it has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation. However, one of the limitations of using this compound is its limited availability, which can make it difficult to obtain for certain experiments.

Future Directions

There are several future directions for the investigation of 3-butyl-5-(2,3-dimethoxybenzylidene)-1,3-thiazolidine-2,4-dione. One potential avenue of research is to further investigate its anti-cancer properties and its potential use as a therapeutic agent for the treatment of various types of cancer. Additionally, future research could focus on elucidating the mechanism of action of this compound and its effects on various signaling pathways in the body. Finally, further studies could be conducted to investigate the potential use of this compound in the treatment of other diseases, such as neurodegenerative diseases and cardiovascular diseases.

Synthesis Methods

The synthesis of 3-butyl-5-(2,3-dimethoxybenzylidene)-1,3-thiazolidine-2,4-dione involves the condensation of 2,3-dimethoxybenzaldehyde with 3-butyl-1,3-thiazolidine-2,4-dione in the presence of a suitable catalyst. The resulting product is a yellow crystalline solid with a melting point of 160-162°C.

Scientific Research Applications

3-butyl-5-(2,3-dimethoxybenzylidene)-1,3-thiazolidine-2,4-dione has been found to exhibit various properties that make it a promising candidate for scientific research. It has been shown to possess antioxidant, anti-inflammatory, and anti-cancer properties, making it a potential therapeutic agent for the treatment of various diseases.